1-Phenothiazin-10-ylpropan-2-ol
Overview
Description
1-Phenothiazin-10-ylpropan-2-ol is a compound that belongs to the class of phenothiazines . Phenothiazines are compounds containing dibenzo-1,4-thiazine and some of them are neuroactive . They are traditionally present in compounds with antipsychotic, antihistaminic, and antimuscarinic effects .
Synthesis Analysis
The synthesis of phenothiazine derivatives has been achieved through various methods. A ring-fusion approach has been developed to extend the conjugation length of phenothiazines, resulting in a series of novel extended phenothiazines . Another method involves the condensation of different chlorides of 3-(10H-phenothiazin-10-yl)propionic acid with 2-substituted phenothiazines .Molecular Structure Analysis
The molecular structure of 1-Phenothiazin-10-ylpropan-2-ol can be analyzed using various spectroscopic techniques. For instance, Fourier-transform infrared spectroscopy (FTIR) can be used to study the vibrational frequency of the compound . The UV-Vis, 1H, and 13C NMR investigations can also be completed .Chemical Reactions Analysis
The chemical reactions involving 1-Phenothiazin-10-ylpropan-2-ol can be monitored using techniques like NMR . This allows for the understanding of the mechanism and kinetics of chemical reactions .Future Directions
Phenothiazine and its derivatives have been attractive in various optoelectronic applications . The development of new drugs or drug candidates based on the phenothiazine system has been a promising approach due to the diverse activities associated with this tricyclic system . Future prospects are based on the structure–property relationship in phenothiazine-derivative materials .
properties
IUPAC Name |
1-phenothiazin-10-ylpropan-2-ol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15NOS/c1-11(17)10-16-12-6-2-4-8-14(12)18-15-9-5-3-7-13(15)16/h2-9,11,17H,10H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OOARYLWNROHOKX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CN1C2=CC=CC=C2SC3=CC=CC=C31)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15NOS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70327478 | |
Record name | 1-phenothiazin-10-ylpropan-2-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70327478 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
257.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-Phenothiazin-10-ylpropan-2-ol | |
CAS RN |
32209-47-5 | |
Record name | 1-phenothiazin-10-ylpropan-2-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70327478 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.